1-[2-Chloro-4-(methylsulfonyl)phenyl]piperazine

• IUPAC Name: 1-(2-chloro-4-methylsulfonylphenyl)piperazine
• InChI: InChI=1S/C11H15ClN2O2S/c1-17(15,16)9-2-3-11(10(12)8-9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key: WATJCGPNOWITOJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)N2CCNCC2)Cl
• Molecular Formula: C11H15ClN2O2S
• DSSTOX Substance ID: DTXSID30375516
• Molecular Weight: 274.77 g/mol
• CAS RN: 849035-72-9

Description

“1-[2-Chloro-4-(methylsulfonyl)phenyl]piperazine”, also known as CMPP, is an organic compound. It’s a derivative of piperazine, consisting of a phenyl ring and two sulfur atoms. The IUPAC name for this compound is 1-[2-chloro-4-(methylsulfonyl)phenyl]piperazine.

Molecular Structure Analysis

The molecular structure of “1-[2-Chloro-4-(methylsulfonyl)phenyl]piperazine” can be represented by the InChI code: 1S/C11H15ClN2O2S/c1-17(15,16)9-2-3-11(10(12)8-9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3. This indicates that the compound has a molecular weight of 274.77.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 274.77. It has a melting point range of 139-141 degrees Celsius. The compound is solid at room temperature.

Scientific Research Applications

Receptor Antagonism

Research has highlighted the development of derivatives of 1-[2-Chloro-4-(methylsulfonyl)phenyl]piperazine that act as antagonists for adenosine A2B receptors. These compounds have been identified with subnanomolar affinity and high selectivity, showcasing their potential in receptor-specific studies and therapeutic applications (Borrmann et al., 2009). Similarly, derivatives showing high affinities for serotonin receptors (5-HT(2C) and 5-HT(6)) have been synthesized, indicating their relevance in developing atypical antipsychotic agents (Park et al., 2010).

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial activities of 1-[2-Chloro-4-(methylsulfonyl)phenyl]piperazine derivatives. These compounds have been found to exhibit antibacterial activities against various pathogens, including Gram-positive and Gram-negative bacteria, as well as antifungal properties (Qi, 2014). The research underlines the potential of these derivatives as novel agents in combating microbial resistance.

Herbicidal and Antifungal Applications

Research into the herbicidal activities of 1-phenyl-piperazine-2,6-diones has revealed significant efficacy against weeds, highlighting a new approach to agricultural pest management (Li et al., 2005). Additionally, some derivatives have shown promising antifungal activities against various fungal pathogens, suggesting their utility in protecting crops from fungal infections.

Safety and Hazards

The compound is labeled as an irritant, indicating that it may cause skin irritation or serious eye irritation. Safety data sheets (MSDS) are available for more detailed safety information.